Cas no 494763-18-7 (methyl [(4-methyl-2-nitrophenoxy)methyl]cyanocarbonimidodithioate)

• Product Name: methyl [(4-methyl-2-nitrophenoxy)methyl]cyanocarbonimidodithioate
• CAS No: 494763-18-7
• MF: C₁₁H₁₁N₃O₃S₂
• MW: 297.35333943367
• CID: 932403
• PubChem ID: 2761217
• Update Time: 2025-05-21

methyl [(4-methyl-2-nitrophenoxy)methyl]cyanocarbonimidodithioate Chemical and Physical Properties

Names and Identifiers

• methyl [(4-methyl-2-nitrophenoxy)methyl]cyanocarbonimidodithioate
• [(4-methyl-2-nitrophenoxy)methylsulfanyl-methylsulfanylmethylidene]cyanamide
• METHYL [(4-METHYL-2-NITROPHENOXY)METHYL]
• [[(4-methyl-2-nitrophenoxy)methylthio]-(methylthio)methylidene]cyanamide
• A827717
• AC1MC4G5
• MolPort-019-781-790
• DB-051632
• DTXSID20375626
• MFCD06657999
• Methyl[(4-methyl-2-nitrophenoxy)methyl]cyanocarbonimidodithioate
• (E)-methyl (4-methyl-2-nitrophenoxy)methyl cyanocarbonimidodithioate
• 494763-18-7
• Methyl [(4-methyl-2-nitrophenoxy)methyl] cyanocarbonimidodithioate
• Methyl (4-methyl-2-nitrophenoxy)methyl cyanocarbonodithioimidate
• Methyl ((4-methyl-2-nitrophenoxy)methyl) cyanocarbonimidodithioate

• MDL： MFCD06657999
• Inchi： 1S/C11H11N3O3S2/c1-8-3-4-10(9(5-8)14(15)16)17-7-19-11(18-2)13-6-12/h3-5H,7H2,1-2H3/b13-11+
• InChI Key： FQNNFTYYSQUPOA-ACCUITESSA-N
• SMILES： S(/C(=N/C#N)/SC)COC1C=CC(C)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 297.02400
• Monoisotopic Mass: 297.02418357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 142Ų

Experimental Properties

• PSA: 141.80000
• LogP: 3.69598

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on methyl [(4-methyl-2-nitrophenoxy)methyl]cyanocarbonimidodithioate

Methyl [(4-Methyl-2-Nitrophenoxy)methyl]Cyanocarbonimidodithioate: A Comprehensive Overview

The compound methyl [(4-methyl-2-nitrophenoxy)methyl]cyanocarbonimidodithioate (CAS No. 494763-18-7) is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of dithiocarbamates, which are known for their unique chemical properties and wide-ranging uses in various industries. The molecule consists of a methyl group attached to a phenoxy moiety, which is further substituted with a nitro group at the 2-position and a methyl group at the 4-position. This substitution pattern imparts specific electronic and steric effects, making the compound highly versatile in its reactivity and functionality.

Recent studies have highlighted the potential of methyl [(4-methyl-2-nitrophenoxy)methyl]cyanocarbonimidodithioate in the field of agrochemicals, particularly as a fungicide and plant growth regulator. Researchers have demonstrated that this compound exhibits excellent bioactivity against various fungal pathogens, making it a promising candidate for crop protection. Its ability to modulate plant hormone signaling pathways has also been explored, suggesting its potential role in enhancing crop yield and stress tolerance under adverse environmental conditions.

In addition to its agricultural applications, methyl [(4-methyl-2-nitrophenoxy)methyl]cyanocarbonimidodithioate has shown significant promise in materials science. The compound's ability to form stable metal complexes has led to its investigation as a ligand in catalytic processes. Recent advancements in heterogeneous catalysis have leveraged this property to develop more efficient catalysts for industrial chemical transformations, such as hydrogenation and oxidation reactions.

The synthesis of methyl [(4-methyl-2-nitrophenoxy)methyl]cyanocarbonimidodithioate involves a multi-step process that combines nucleophilic substitution and condensation reactions. The starting materials typically include methyl isothiocyanate and substituted phenols, which are subjected to controlled reaction conditions to achieve high yields. Optimization of reaction parameters, such as temperature, pH, and solvent choice, has been a focus of recent research efforts to improve the overall efficiency of the synthesis process.

From an environmental perspective, the biodegradability and ecological impact of methyl [(4-methyl-2-nitrophenoxy)methyl]cyanocarbonimidodithioate have been extensively studied. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being the primary pathway for its transformation in natural environments. However, further research is required to fully understand its long-term persistence and potential toxicity to non-target organisms.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to provide deeper insights into the structure-property relationships of methyl [(4-methyl-2-nitrophenoxy)methyl]cyanocarbonimidodithioate. Advanced molecular modeling techniques can help predict its reactivity under different conditions, enabling the design of more efficient derivatives with enhanced performance characteristics.

In conclusion, methyl [(4-methyl-2-nitrophenoxy)methyl]cyanocarbonimidodithioate (CAS No. 494763-18-7) stands out as a multifaceted compound with significant potential across various domains. Its unique chemical properties, coupled with ongoing advancements in synthesis and application development, position it as a key player in both academic research and industrial innovation.